Cas no 1904046-78-1 (3-(1-cyclobutanecarbonylazetidin-3-yl)oxypyridine)

• Product Name: 3-(1-cyclobutanecarbonylazetidin-3-yl)oxypyridine
• CAS No: 1904046-78-1
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6049479
• PubChem ID: 92066378
• Update Time: 2025-05-26

3-(1-cyclobutanecarbonylazetidin-3-yl)oxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyclobutanecarbonylazetidin-3-yl)oxypyridine
• F6360-9390
• AKOS025331704
• cyclobutyl-(3-pyridin-3-yloxyazetidin-1-yl)methanone
• cyclobutyl(3-(pyridin-3-yloxy)azetidin-1-yl)methanone
• 1904046-78-1
• 3-[(1-cyclobutanecarbonylazetidin-3-yl)oxy]pyridine

• Inchi： 1S/C13H16N2O2/c16-13(10-3-1-4-10)15-8-12(9-15)17-11-5-2-6-14-7-11/h2,5-7,10,12H,1,3-4,8-9H2
• InChI Key： QPJKVPJLGJQLFD-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1CN(C(C2CCC2)=O)C1

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(1-cyclobutanecarbonylazetidin-3-yl)oxypyridine

Comprehensive Overview of 3-(1-cyclobutanecarbonylazetidin-3-yl)oxypyridine (CAS No. 1904046-78-1)

3-(1-cyclobutanecarbonylazetidin-3-yl)oxypyridine (CAS No. 1904046-78-1) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound combines a pyridine moiety with a cyclobutanecarbonylazetidine group, offering a versatile scaffold for drug discovery and material science. Its molecular formula, C13H16N2O2, highlights its moderate complexity, making it an attractive candidate for further derivatization and optimization.

In recent years, the demand for azetidine-containing compounds has surged, driven by their bioactivity and role as key intermediates in medicinal chemistry. The presence of the cyclobutanecarbonyl group in 3-(1-cyclobutanecarbonylazetidin-3-yl)oxypyridine enhances its stability and binding affinity, which is crucial for targeting specific biological pathways. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis of 3-(1-cyclobutanecarbonylazetidin-3-yl)oxypyridine typically involves multi-step organic reactions, including amidation and etherification, to achieve high purity and yield. Advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to characterize its structure and ensure reproducibility. These methods are critical for meeting regulatory standards in pharmaceutical development, where impurities and byproducts must be meticulously controlled.

From an industrial perspective, 3-(1-cyclobutanecarbonylazetidin-3-yl)oxypyridine is gaining traction as a building block for high-value fine chemicals. Its compatibility with green chemistry principles, such as solvent-free reactions and catalytic processes, aligns with the global push for sustainable manufacturing. Companies are exploring its use in crop protection formulations, leveraging its stability under environmental conditions to enhance agrochemical efficacy.

In the context of drug discovery, this compound's lipophilic efficiency and metabolic stability are under investigation. Computational modeling and in vitro assays suggest promising interactions with targets like inflammatory cytokines and neurotransmitter receptors, making it relevant for treating chronic diseases. These findings resonate with growing public interest in neurodegenerative disorders and autoimmune conditions, topics frequently searched in medical databases and AI-driven platforms.

To address common queries from researchers, 3-(1-cyclobutanecarbonylazetidin-3-yl)oxypyridine is commercially available through specialized chemical suppliers, often with custom synthesis options. Its storage recommendations include protection from moisture and light, ensuring long-term stability. Safety data sheets (SDS) provide detailed handling guidelines, emphasizing standard laboratory precautions to mitigate risks during experimentation.

Looking ahead, the versatility of 3-(1-cyclobutanecarbonylazetidin-3-yl)oxypyridine positions it as a focal point for interdisciplinary research. Collaborations between academia and industry are expected to unlock new applications, from bioconjugation techniques to smart materials engineering. As scientific communities prioritize molecular diversity and functional group compatibility, this compound exemplifies innovation at the intersection of chemistry and biology.